Cas no 17595-85-6 (Methyl 3-(2-thienyl)benzoate)

• Product Name: Methyl 3-(2-thienyl)benzoate
• CAS No: 17595-85-6
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 2782610
• PubChem ID: 4128465
• Update Time: 2025-05-27

Methyl 3-(2-thienyl)benzoate Chemical and Physical Properties

Names and Identifiers

• DTXSID70399635
• 3-thiophen-2-ylbenzoic acid methyl ester
• MFCD06204245
• AKOS004113975
• methyl 3-(thiophen-2-yl)benzoate
• 17595-85-6
• methyl 3-(2-thienyl)benzoate
• 2-(3-methoxycarbonylphenyl)thiophene
• Methyl 3-thiophen-2-ylbenzoate
• MTYCPVXBEPSDOY-UHFFFAOYSA-N
• Benzoic acid, 3-(2-thienyl)-, methyl ester
• DS-000986
• SCHEMBL6802813
• Methyl 3-(2-thienyl)benzoate

• Inchi： 1S/C12H10O2S/c1-14-12(13)10-5-2-4-9(8-10)11-6-3-7-15-11/h2-8H,1H3
• InChI Key： MTYCPVXBEPSDOY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 218.04015073Da
• Monoisotopic Mass: 218.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.5Ų

Additional information on Methyl 3-(2-thienyl)benzoate

Recent Advances in the Study of Methyl 3-(2-thienyl)benzoate (CAS: 17595-85-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-(2-thienyl)benzoate (CAS: 17595-85-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic ester derivative, featuring a thiophene ring conjugated with a benzoate moiety, has demonstrated remarkable potential in various therapeutic applications. Recent studies have focused on its synthesis optimization, biological activity profiling, and potential as a scaffold for drug development. The compound's unique structural characteristics make it particularly valuable for medicinal chemistry applications, where its electronic properties and steric configuration contribute to selective interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry reported novel synthetic routes for Methyl 3-(2-thienyl)benzoate that significantly improved yield (up to 78%) and purity (>99%). The research team utilized palladium-catalyzed cross-coupling reactions between 2-thienylboronic acid and methyl 3-bromobenzoate, optimizing reaction conditions to minimize byproduct formation. These advancements in synthesis methodology have made the compound more accessible for pharmacological evaluation and structure-activity relationship studies.

Pharmacological investigations have revealed promising neuroprotective properties of Methyl 3-(2-thienyl)benzoate derivatives. In vitro studies using SH-SY5Y neuronal cells demonstrated that certain analogs showed significant protection against oxidative stress-induced apoptosis, with EC50 values in the low micromolar range. Molecular docking simulations suggest these effects may be mediated through modulation of the Nrf2-ARE pathway, although further validation studies are ongoing. These findings position the compound as a potential lead for neurodegenerative disease therapeutics.

The compound's application in anticancer research has also gained attention. A recent patent application (WO2023/154672) describes novel Methyl 3-(2-thienyl)benzoate derivatives as selective inhibitors of protein kinase C isoforms, showing particular efficacy against triple-negative breast cancer cell lines. Structure-activity relationship analysis indicates that modifications at the 5-position of the thiophene ring significantly influence both potency and selectivity, providing valuable insights for future drug design efforts.

From a chemical biology perspective, Methyl 3-(2-thienyl)benzoate has proven valuable as a fluorescent probe for studying protein-ligand interactions. Its intrinsic fluorescence properties, with excitation/emission maxima at 320/410 nm, combined with its relatively small molecular weight, make it an attractive tool for biophysical studies. Recent work has employed this compound to investigate binding mechanisms of various enzyme targets, including cytochrome P450 isoforms and phosphodiesterases.

Ongoing research is exploring the compound's potential in antimicrobial applications. Preliminary results presented at the 2024 International Conference on Antimicrobial Agents indicate that halogenated derivatives show moderate activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) ranging from 8-32 μg/mL. These findings, while preliminary, suggest possible avenues for developing novel anti-infective agents based on this chemical scaffold.

Future research directions for Methyl 3-(2-thienyl)benzoate include further exploration of its pharmacokinetic properties, detailed investigation of its mechanism of action across different biological targets, and development of more potent analogs through rational drug design. The compound's versatility and demonstrated biological activities across multiple therapeutic areas make it a promising candidate for continued investigation in chemical biology and pharmaceutical research.